Cas no 87294-17-5 (Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-)

Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]- structure
87294-17-5 structure
Product Name:Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-
CAS No:87294-17-5
MF:C15H16ClNO2
MW:277.746043205261
CID:657904
PubChem ID:71413208
Update Time:2025-04-19

Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-
    • 3-chloro-4-(4-propan-2-yloxyphenoxy)aniline
    • DTXSID50832737
    • 3-Chloro-4-{4-[(propan-2-yl)oxy]phenoxy}aniline
    • A1-05080
    • 87294-17-5
    • Inchi: 1S/C15H16ClNO2/c1-10(2)18-12-4-6-13(7-5-12)19-15-8-3-11(17)9-14(15)16/h3-10H,17H2,1-2H3
    • InChI Key: YLQAURQUWQYPNW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(=CC=1)OC(C)C)N

Computed Properties

  • Exact Mass: 277.0869564g/mol
  • Monoisotopic Mass: 277.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 44.5Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent